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Compound of Interest

Compound Name: Furilazole

Cat. No.: B1662145

For researchers and scientists in the fast-paced world of drug development, maintaining a safe
and compliant laboratory environment is paramount. This guide provides essential, step-by-
step procedures for the proper disposal of Furilazole, a common herbicide safener. Adhering
to these guidelines will not only ensure the safety of your personnel but also build a foundation
of trust in your laboratory's commitment to environmental responsibility.

Furilazole Hazard Profile

Understanding the hazard profile of a chemical is the first step toward safe handling and
disposal. The following table summarizes the key hazards associated with Furilazole.
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Hazard Category GHS Classification

Description Citation

H302: Harmful if

Acute Toxicity
swallowed

Oral ingestion can
lead to harmful

[1](2]

effects.

_ Inhalation of dust or
H332: Harmful if

) aerosols may be
inhaled

harmful.

[2]

) o H317: May cause an
Skin Sensitization ) i )
allergic skin reaction

May cause a skin rash
or other allergic
[1]

reactions upon
contact.

. o Suspected of causing
Carcinogenicity
cancer

The Environmental
Protection Agency

(EPA) has identified [1]
Furilazole as a

potential carcinogen.

i Suspected of causing
Genetic Defects )
genetic defects

May induce heritable

genetic defects.

H411: Toxic to aquatic
Aquatic Hazard life with long lasting

effects

Poses a long-term
threat to aquatic

ecosystems.

Procedural Guidance for Furilazole Disposal

Proper disposal of Furilazole and its containers is crucial to prevent environmental

contamination and ensure regulatory compliance. The following workflow outlines the decision-
making process for managing Furilazole waste.
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Caption: Decision workflow for the proper disposal of Furilazole waste.
Key Disposal "Don'ts"
To avoid environmental harm and legal repercussions, adhere to the following restrictions:

¢ Never pour Furilazole down the sink or any drain. Sewage treatment facilities are not
equipped to handle such chemicals.

* Never dispose of Furilazole in regular trash. This can endanger waste handlers and lead to

environmental contamination.

e Never reuse empty Furilazole containers for other purposes to avoid cross-contamination.

Experimental Protocol: Decontamination of
Glassware

This protocol details the steps for safely decontaminating glassware that has been in contact
with Furilazole.

Materials:
o Contaminated glassware

o Personal Protective Equipment (PPE): chemical-resistant gloves, safety goggles, lab coat
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Acetone (or other appropriate solvent)

Designated hazardous waste container for rinsate

Squirt bottles

Detergent and brushes

Drying oven
Procedure:

e Initial Rinse: In a designated chemical fume hood, perform an initial rinse of the glassware
with a small amount of acetone. This rinse should be collected in a clearly labeled hazardous
waste container.

e Second Rinse: Repeat the rinse with another small portion of acetone to ensure maximum
removal of residual Furilazole. Also, collect this rinsate in the hazardous waste container.

» Third Rinse: A final rinse with acetone should be performed, with the rinsate again being
collected as hazardous waste.

¢ Washing: After the solvent rinses, wash the glassware thoroughly with laboratory detergent
and water. Use appropriate brushes to scrub all surfaces.

e Final Rinse: Rinse the glassware multiple times with deionized water.

e Drying: Place the clean glassware in a drying oven.

Regulatory Framework

The disposal of pesticides and chemical waste in the United States is governed by the
Resource Conservation and Recovery Act (RCRA). It is imperative to consult your institution's
Environmental Health and Safety (EHS) department and local regulations to ensure full
compliance. Some states have "Clean Sweep" programs for the collection of unwanted
pesticides.
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By implementing these procedures, your laboratory can effectively manage Furilazole waste,
ensuring a safe working environment and demonstrating a commitment to environmental
stewardship.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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